N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide

• IUPAC Name: N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide
• InChI: InChI=1S/C16H14Br2N2O3/c1-9(21)20-12-3-4-15(23-2)14(7-12)19-8-10-5-11(17)6-13(18)16(10)22/h3-8,22H,1-2H3,(H,20,21)
• InChI Key: QMONVQAHJQFLDA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)N=CC2=C(C(=CC(=C2)Br)Br)O
• Molecular Formula: C16H14Br2N2O3
• Molecular Weight: 442.10 g/mol

Description

N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide is a chemical compound that has gained attention from the scientific community due to its potential applications in the field of medicine. This compound is a derivative of acetanilide and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties.
Biochemical and Physiological Effects:
N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Physiologically, it has been shown to have anti-inflammatory properties and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide in lab experiments is its potential as an anti-cancer agent. It has also been shown to have anti-inflammatory properties, which can be useful in studying inflammation-related diseases. However, one of the limitations is that the mechanism of action is not fully understood, which can make it difficult to study.

Future Directions

There are several future directions for the study of N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide. One area of research is to further investigate its potential as an anti-cancer agent. Studies can be conducted to determine the optimal dosage and treatment regimen for this compound. Another area of research is to investigate its potential use in the treatment of bacterial infections and inflammation. Additionally, more research can be conducted to better understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide has been achieved using several methods. One of the most common methods involves the reaction of 3,5-dibromo-2-hydroxybenzaldehyde with 4-methoxyaniline in the presence of acetic anhydride and glacial acetic acid. The resulting product is then treated with acetic anhydride and acetic acid to obtain N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide.

Scientific Research Applications

N-[3-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4-methoxyphenyl]acetamide has been studied for its potential applications in the field of medicine. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of bacterial infections and inflammation.